Cas no 2171160-97-5 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid
• CAS No: 2171160-97-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6181040
• PubChem ID: 165564029
• Update Time: 2025-06-15

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid
• EN300-1545502
• EN300-1531100
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid
• 2171160-97-5
• EN300-1531758
• (1rs,3rs)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-14(2)22(23(28)26-16-11-15(12-16)24(29)30)27-25(31)32-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21-22H,11-13H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t15?,16?,22-/m0/s1
• InChI Key： XJUJTKWKPRSCFK-LGHDPPOTSA-N
• SMILES： OC(C1CC(C1)NC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid

Introduction to 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid (CAS No. 2171160-97-5)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid, identified by the CAS number 2171160-97-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex structural framework, combines a cyclobutane core with an amino acid derivative, making it a promising candidate for further exploration in drug discovery and development. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its structure suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.

The compound’s stereochemistry, specifically the (2S) configuration, is a critical feature that may influence its pharmacological properties. In modern drug design, chirality plays a pivotal role in determining the efficacy and safety of a molecule. The precise three-dimensional arrangement of atoms in 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid could confer unique binding affinities to biological receptors, making it a valuable scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. The integration of quantum mechanics and machine learning techniques has allowed for the virtual screening of vast chemical libraries, identifying compounds like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid as potential hits for further experimental validation. This approach has significantly accelerated the drug discovery process, reducing both time and cost associated with traditional methods.

The fluoren-9-yl substituent is particularly noteworthy, as fluorene derivatives are known for their stability and ability to participate in multiple hydrogen bonding interactions. These properties make fluorene-based compounds attractive for designing molecules that require robust binding to biological targets. In addition, the methoxycarbonyl group enhances the compound’s solubility and bioavailability, which are crucial factors in determining its suitability for pharmaceutical applications.

Current research in medicinal chemistry emphasizes the development of multifunctional molecules that can address multiple targets or exhibit synergistic effects. The structural features of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid, including its cyclobutane ring and amino acid-like moiety, position it as a versatile building block for such multifunctional drug candidates. For instance, the cyclobutane ring can serve as a rigid scaffold to maintain optimal orientation relative to biological targets, while the amino acid derivative can interact with specific binding sites.

In vitro studies have begun to explore the potential applications of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential. The combination of experimental techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry will be essential in characterizing this molecule’s interactions at the molecular level.

The development of novel synthetic methodologies is another area where 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid holds promise. Advances in asymmetric synthesis have made it possible to construct complex chiral molecules with high enantiomeric purity. These techniques are crucial for producing enantiomerically pure forms of drugs like this one, where even small differences in stereochemistry can significantly impact pharmacological outcomes.

The integration of artificial intelligence (AI) into drug discovery has also opened new avenues for exploring the therapeutic potential of compounds like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid. AI-driven platforms can analyze vast datasets to identify patterns and correlations that might not be apparent through traditional experimental approaches. This capability allows researchers to make more informed decisions about which compounds to pursue further, thereby optimizing the drug development pipeline.

Future studies should focus on understanding how structural modifications can enhance the pharmacological properties of this compound. By systematically varying key functional groups or substituents, researchers can generate libraries of derivatives with tailored characteristics. Such libraries can then be screened using high-throughput methods to identify lead compounds with improved efficacy and reduced side effects.

The broader implications of discoveries like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutane-1-carboxylic acid extend beyond individual drug candidates. They contribute to our fundamental understanding of how molecular structure influences biological activity, providing insights that can guide future research efforts across multiple disciplines. As computational tools continue to evolve and experimental techniques become more sophisticated, the potential for discovering novel therapeutics like this one will only grow.